molecular formula C12H10ClN3S B8629187 4-[(4-Chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione CAS No. 880652-67-5

4-[(4-Chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione

Cat. No.: B8629187
CAS No.: 880652-67-5
M. Wt: 263.75 g/mol
InChI Key: RSDNCJCLOGYJEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione is a useful research compound. Its molecular formula is C12H10ClN3S and its molecular weight is 263.75 g/mol. The purity is usually 95%.
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Properties

CAS No.

880652-67-5

Molecular Formula

C12H10ClN3S

Molecular Weight

263.75 g/mol

IUPAC Name

4-[(4-chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione

InChI

InChI=1S/C12H10ClN3S/c13-10-2-1-3-11-9(10)4-5-16(11)7-8-6-14-12(17)15-8/h1-6H,7H2,(H2,14,15,17)

InChI Key

RSDNCJCLOGYJEO-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN2CC3=CNC(=S)N3)C(=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Chloro-indol-1-ylmethyl)-1,3-dihydro-imidazole (Intermediate A4) (0.5 mmol) in THF (3 mL) and water (3 mL) was treated with NaHCO3 (5 mmol) at rt for 20 m. Phenyl chlorothionoformate (1.3 mmol) was added and stirring was continued for 4 h. The mixture was diluted with water (15 mL) and extracted with ether (3×25 mL). The organic portions were combined, dried over MgSO4, filtered and the solvent was removed under vacuum. The residue was dissolved in MeOH (4 mL) and treated with NEt3 (0.35 mL) for 18 h at rt. The solvent was evaporated and the product was washed on a glass frit with 50% CH2Cl2:hexanes to give a solid 4-(4-chloro-indol-1-ylmethyl)-1,3-dihydro-imidazole-2-thione (Compound 1) (˜50%)
Name
4-(4-Chloro-indol-1-ylmethyl)-1,3-dihydro-imidazole
Quantity
0.5 mmol
Type
reactant
Reaction Step One
Name
Intermediate A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mmol
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
1.3 mmol
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Three

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